Cas no 89892-39-7 (3-Bromo-4-(bromomethyl)benzonitrile)

• Product Name: 3-Bromo-4-(bromomethyl)benzonitrile
• CAS No: 89892-39-7
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• MDL: MFCD09261034
• CID: 725188
• PubChem ID: 288436
• Update Time: 2025-06-08

3-Bromo-4-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)benzonitrile
• 2-BROMO-4-CYANOBENZYL BROMIDE
• Benzonitrile,3-bromo-4-(bromomethyl)-
• 2-Bromo-1-bromomethyl-4-cyanobenzene
• NSC 149637
• Benzonitrile, 3-bromo-4-(bromomethyl)-
• 3-BROMO-4-BROMOMETHYLBENZONITRILE
• 2-Bromo-4-cyanobenzylbromide
• NSC149637
• MGQYEILVGLSMRU-UHFFFAOYSA-N
• BCP27089
• FCH1391913
• TRA0036984
• SY018410
• AX8222257
• AB0010152
• 3-Bromo-4-(bromomethyl)benzonitrile (ACI)
• p-Tolunitrile, α,3-dibromo- (7CI)
• SCHEMBL409734
• 3-Bromo-4-(bromomethyl)benzonitrile, AldrichCPR
• DTXCID60253333
• NSC-149637
• DS-16669
• EN300-121424
• AKOS015890591
• DTXSID20302199
• DA-18018
• MFCD09261034
• 89892-39-7
• CS-D0570

• MDL： MFCD09261034
• Inchi： 1S/C8H5Br2N/c9-4-7-2-1-6(5-11)3-8(7)10/h1-3H,4H2
• InChI Key： MGQYEILVGLSMRU-UHFFFAOYSA-N
• SMILES： N#CC1C=C(Br)C(CBr)=CC=1

Computed Properties

• Exact Mass: 272.87900
• Monoisotopic Mass: 272.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.9

Experimental Properties

• Color/Form: Light-red to Brown Solid
• Density: 1.92
• Melting Point: No data available
• Boiling Point: 319.3°C at 760 mmHg
• Flash Point: 146.9℃
• Refractive Index: 1.639
• PSA: 23.79000
• LogP: 3.21568
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Bromo-4-(bromomethyl)benzonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material transportation number：3439
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Bromo-4-(bromomethyl)benzonitrile

Recent Advances in the Study of 3-Bromo-4-(bromomethyl)benzonitrile (CAS: 89892-39-7) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-4-(bromomethyl)benzonitrile (CAS: 89892-39-7) is a brominated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Its unique structural features, characterized by the presence of both bromine and nitrile functional groups, make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its reactivity, stability, and potential as a pharmacophore in drug design.

One of the most notable applications of 3-Bromo-4-(bromomethyl)benzonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop potent and selective kinase inhibitors by leveraging its bromomethyl group for further functionalization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-4-(bromomethyl)benzonitrile as a precursor for the synthesis of a new class of JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 3-Bromo-4-(bromomethyl)benzonitrile has also been investigated for its potential in antiviral drug discovery. A recent study highlighted its utility in the synthesis of broad-spectrum antiviral agents targeting RNA viruses. The bromine atoms in the compound facilitate nucleophilic substitution reactions, enabling the introduction of various heterocyclic moieties that enhance antiviral activity. This approach has led to the discovery of compounds with potent activity against viruses such as SARS-CoV-2 and influenza, as reported in a 2024 publication in Antiviral Research.

The compound's stability and reactivity have also been the subject of recent investigations. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its molecular structure and conformational dynamics. These studies have provided insights into the compound's behavior under different conditions, which is crucial for optimizing its use in synthetic chemistry. Furthermore, computational modeling has been used to predict its reactivity patterns, aiding in the design of more efficient synthetic routes.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-Bromo-4-(bromomethyl)benzonitrile. Recent efforts have focused on developing greener and more sustainable synthetic methods to address these issues. For example, a 2023 study in Green Chemistry reported a solvent-free synthesis of the compound using mechanochemical methods, which not only improved yield but also reduced environmental impact. Such advancements are expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 3-Bromo-4-(bromomethyl)benzonitrile (CAS: 89892-39-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its applications and production methods, underscores its potential to contribute to the development of next-generation therapeutics. Ongoing research is likely to uncover further uses for this compound, solidifying its role in the field.